Cas no 2172455-09-1 (2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid
• CAS No: 2172455-09-1
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6200210
• PubChem ID: 165761075
• Update Time: 2025-10-28

2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid
• 2-({2-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid
• EN300-1559617
• 2172455-09-1

• Inchi： 1S/C27H32N2O5S/c30-25(28-13-14-35-17-26(31)32)15-24(18-7-1-2-8-18)29-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,1-2,7-8,13-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： PKZFNYCQCAJUMZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CC(C1CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid

Research Brief on 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid (CAS: 2172455-09-1)

In recent years, the compound 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid (CAS: 2172455-09-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopentyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting moiety, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid involves a multi-step process, leveraging solid-phase peptide synthesis (SPPS) techniques. Recent studies have highlighted the efficiency of Fmoc-based protection strategies in ensuring high yields and purity of the final product. The presence of the sulfanylacetic acid moiety in the structure has been particularly noted for its role in facilitating thiol-based conjugation reactions, making this compound a valuable building block for the development of bioconjugates and prodrugs.

From a biological perspective, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising activity against specific enzyme targets, including proteases and kinases. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that structurally analogous compounds showed inhibitory effects on cyclin-dependent kinases (CDKs), suggesting potential applications in oncology. Furthermore, the Fmoc group's ability to enhance cellular uptake has been leveraged in the design of peptide-based therapeutics, particularly for intracellular delivery.

In addition to its therapeutic potential, 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid has also been investigated for its utility in chemical biology tools. For example, its thiol-reactive properties have been exploited in the development of activity-based probes (ABPs) for profiling enzyme activity in complex biological samples. Recent work in ACS Chemical Biology (2024) highlighted its use in identifying novel cysteine protease targets in pathogenic bacteria, underscoring its versatility as a research tool.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Issues such as metabolic stability and bioavailability need to be addressed to translate these findings into clinical applications. Ongoing research is focused on structural modifications, including the introduction of polyethylene glycol (PEG) linkers or alternative protecting groups, to improve these characteristics.

In conclusion, 2-({2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid (CAS: 2172455-09-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and bioconjugation. Future studies should focus on addressing current limitations and exploring its full therapeutic potential, particularly in targeted drug delivery and enzyme inhibition.